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Compound of Interest

Compound Name:
N2,N2-dimethylpyridine-2,4-

diamine

Cat. No.: B1291724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of available spectroscopic data for the compound

N2,N2-dimethylpyridine-2,4-diamine. The information is intended to assist researchers and

professionals in the fields of chemical synthesis, drug discovery, and materials science in the

characterization and utilization of this molecule.

Molecular Structure and Properties
Compound Name: N2,N2-dimethylpyridine-2,4-diamine

CAS Number: 90008-36-9

Molecular Formula: C₇H₁₁N₃

Molecular Weight: 137.18 g/mol

Spectroscopic Data
The following sections present the available spectroscopic data for N2,N2-dimethylpyridine-
2,4-diamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR Data

The proton NMR spectrum provides information about the hydrogen atoms in the molecule,

revealing details about their chemical environment and connectivity.

Chemical Shift
(δ) ppm

Multiplicity Integration
Coupling
Constant (J)
Hz

Assignment

7.58 d 1H 5.6 H-6

5.84 dd 1H 5.6, 1.8 H-5

5.68 d 1H 1.8 H-3

5.57 s 2H - -NH₂

2.89 s 6H - -N(CH₃)₂

d: doublet, dd: doublet of doublets, s: singlet

¹³C NMR Data

Despite extensive searches, experimental ¹³C NMR data for N2,N2-dimethylpyridine-2,4-
diamine was not found in the available literature and databases.

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique used to determine the molecular weight

and elemental composition of a compound.

Electrospray Ionization (ESI-MS)

Ion m/z

[M+H]⁺ 138.05

Infrared (IR) Spectroscopy
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Experimental IR spectroscopic data for N2,N2-dimethylpyridine-2,4-diamine is not readily

available in the surveyed literature.

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented above, based on standard methodologies for aminopyridine derivatives.

NMR Spectroscopy
Sample Preparation: Approximately 5-10 mg of the N2,N2-dimethylpyridine-2,4-diamine
sample would be dissolved in a suitable deuterated solvent, such as DMSO-d₆, in a standard 5

mm NMR tube. The choice of solvent is critical to avoid proton exchange with the amino

groups.

¹H NMR Acquisition: A one-dimensional ¹H NMR spectrum would be acquired on a 400 or 500

MHz spectrometer. Typical acquisition parameters would include a 90° pulse angle, a relaxation

delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

Mass Spectrometry (ESI-MS)
Sample Preparation: A dilute solution of N2,N2-dimethylpyridine-2,4-diamine (e.g., 10 µg/mL)

would be prepared in a suitable solvent mixture, typically a combination of water and a polar

organic solvent like acetonitrile or methanol, with the addition of a small amount of an acid

(e.g., 0.1% formic acid) to promote protonation.

Instrumentation and Analysis: The analysis would be performed using a liquid chromatography-

mass spectrometry (LC-MS) system equipped with an electrospray ionization (ESI) source. The

sample solution is introduced into the ESI source, where it is nebulized and ionized. The

resulting ions are then guided into the mass analyzer (e.g., a quadrupole or time-of-flight

analyzer) to separate them based on their mass-to-charge ratio (m/z). The data would be

collected in positive ion mode to observe the protonated molecule [M+H]⁺.

Experimental Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of N2,N2-
dimethylpyridine-2,4-diamine.
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Caption: General workflow for obtaining spectroscopic data.

To cite this document: BenchChem. [Spectroscopic Data of N2,N2-dimethylpyridine-2,4-
diamine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291724#n2-n2-dimethylpyridine-2-4-diamine-
spectroscopic-data-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1291724?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

